Cas no 1806293-65-1 (Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate
• CAS No: 1806293-65-1
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4707204
• Update Time: 2025-05-24

Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate

• Inchi： 1S/C10H8Br2F2O3/c1-16-8(15)4-5-2-6(11)9(12)7(3-5)17-10(13)14/h2-3,10H,4H2,1H3
• InChI Key： ONHDQWVQHBZAMK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate

Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate (CAS No. 1806293-65-1): An Overview of a Versatile Compound in Pharmaceutical Research

Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate (CAS No. 1806293-65-1) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of haloaromatic esters and is characterized by the presence of bromine and fluorine atoms, which confer specific properties that make it an interesting candidate for various medicinal chemistry studies.

The chemical structure of Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate consists of a phenyl ring substituted with two bromine atoms at the 3 and 4 positions, a difluoromethoxy group at the 5 position, and an acetate ester group attached to the phenyl ring. The combination of these functional groups results in a molecule with high chemical stability and specific reactivity, making it suitable for use in a variety of synthetic transformations and biological assays.

Recent studies have explored the potential of Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate as a building block in the synthesis of novel pharmaceutical agents. One notable application is in the development of anticancer drugs. The bromine and fluorine substituents can influence the pharmacokinetic properties of the final drug molecule, such as solubility, metabolic stability, and binding affinity to target proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate has also been investigated for its role in modulating enzyme activity. Enzymes play a crucial role in many biological processes, and their inhibition or activation can have therapeutic benefits. Research has shown that this compound can act as an inhibitor of specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases. A study published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development.

The versatility of Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate extends beyond its direct biological activity. It can also serve as a valuable intermediate in organic synthesis. The presence of multiple functional groups allows for selective functionalization and derivatization, enabling chemists to tailor the molecule for specific applications. For example, the ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be used to create amide or ester linkages with other molecules. This flexibility makes it an attractive starting material for combinatorial chemistry approaches.

The synthesis of Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3,4-dibromophenol with difluoromethylating agents followed by esterification with methyl acrylate. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

In conclusion, Methyl 3,4-dibromo-5-(difluoromethoxy)phenylacetate (CAS No. 1806293-65-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure provides a foundation for developing novel drugs with improved pharmacological properties. Ongoing research continues to uncover new applications and optimize synthetic routes, further highlighting its importance in the field of medicinal chemistry.